Cas no 199186-69-1 ((2R)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline)

• Product Name: (2R)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline
• CAS No: 199186-69-1
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 1108598
• PubChem ID: 853159
• Update Time: 2025-11-01

(2R)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline Chemical and Physical Properties

Names and Identifiers

• (2R)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline
• (2R)-6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoline
• (R)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline
• 2-methyl-6-fluoro-1,2,3,4-tetrahydro-quinoline
• AC1LGWTO
• PubChem17279
• R-6-Fluoro-2-methyl-1,2,3,4-tetrahydro-quinoline
• CHEMBL4559367
• 199186-69-1
• SCHEMBL14943839
• AKOS006306940

• Inchi： 1S/C10H12FN/c1-7-2-3-8-6-9(11)4-5-10(8)12-7/h4-7,12H,2-3H2,1H3/t7-/m1/s1
• InChI Key： BDCCXYVTXRUGAN-SSDOTTSWSA-N
• SMILES： FC1C=CC2=C(C=1)CC[C@@H](C)N2

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on (2R)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline

Comprehensive Analysis of (2R)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline (CAS No. 199186-69-1): Properties, Applications, and Research Insights

The compound (2R)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline (CAS No. 199186-69-1) is a chiral fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the fluoro substitution at the 6-position and the methyl group at the 2-position, contribute to its potential as a building block for drug discovery. Researchers are increasingly exploring its applications in central nervous system (CNS) therapeutics and enzyme inhibition studies, aligning with current trends in precision medicine and targeted drug design.

In recent years, the demand for fluorinated heterocycles like (2R)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline has surged due to their enhanced metabolic stability and bioavailability. This compound's chiral center at the 2-position makes it particularly valuable for asymmetric synthesis, a hot topic in organic chemistry forums and AI-driven molecular design platforms. Computational chemists frequently search for "quinoline derivatives with fluorination patterns" or "stereoselective synthesis of tetrahydroquinolines," reflecting the compound's relevance in modern research workflows.

The physicochemical properties of CAS No. 199186-69-1 demonstrate excellent lipophilicity (LogP ~2.8) and moderate water solubility, making it suitable for various formulation strategies. These characteristics address frequently asked questions in pharmaceutical development circles regarding "improving blood-brain barrier penetration" and "optimizing drug-like properties of small molecules." The fluoro substituent specifically enhances membrane permeability while maintaining molecular stability—a key consideration in contemporary neuropharmacology research.

From a synthetic chemistry perspective, the preparation of (2R)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline involves innovative catalytic asymmetric hydrogenation techniques. This aligns with industry demands for greener chemistry solutions, as evidenced by search trends for "transition metal-catalyzed quinoline functionalization" and "stereocontrolled heterocycle synthesis." The compound's methyl group introduces steric effects that are crucial for studying receptor binding selectivity, a recurring theme in GPCR-targeted drug discovery discussions.

Analytical characterization of this compound typically employs advanced techniques such as chiral HPLC and 19F NMR spectroscopy, addressing common queries about "purity assessment of fluorinated pharmaceuticals." The growing interest in isotope-labeled analogs of this scaffold further underscores its utility in drug metabolism studies and molecular imaging applications. Researchers actively investigate its potential as a precursor for PET tracer development, connecting to trending searches about "fluorine-18 labeled bioactive molecules."

In material science applications, the quinoline core of CAS No. 199186-69-1 shows promise for developing organic semiconductors and photocatalysts. This interdisciplinary potential responds to increasing searches for "nitrogen-containing π-conjugated systems" in renewable energy research. The compound's electron-deficient aromatic system, modified by the fluoro substituent, makes it particularly interesting for charge transport material design—a rapidly evolving field in optoelectronics.

Quality control protocols for (2R)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline emphasize rigorous stereochemical purity verification, reflecting industry concerns about "chiral impurity effects on drug efficacy." Stability studies under various pH conditions demonstrate its robustness as a pharmaceutical intermediate, answering frequent questions about "storage conditions for fluorinated building blocks." These practical considerations make it a reliable choice for medicinal chemistry programs targeting chronic neurological disorders.

The environmental fate of this compound has become a research focus area, with biodegradation studies showing moderate persistence. This addresses emerging search trends about "eco-friendly fluorochemicals" and "sustainable heterocyclic compounds." Regulatory-compliant handling procedures for CAS No. 199186-69-1 are well-documented, providing clear guidance for industrial users concerned about "safe handling of fluorinated intermediates"—a top query in chemical safety databases.

Patent landscape analysis reveals growing intellectual property activity around 6-fluoro-tetrahydroquinoline derivatives, particularly in neuroprotective agent development. This correlates with search engine data showing increased interest in "novel quinoline-based therapeutics" and "small molecule neuro-modulators." The compound's structural versatility enables diverse structure-activity relationship (SAR) explorations, making it a frequent subject in high-throughput screening campaigns.

Future research directions for (2R)-6-fluoro-1,2,3,4-tetrahydro-2-methyl-Quinoline may explore its potential in epigenetic modulation and protein-protein interaction inhibition, areas generating substantial online discussion. Its balanced pharmacokinetic profile continues to attract attention from drug developers searching for solutions to "overcoming CNS delivery challenges." As synthetic methodologies advance, this compound will likely play an expanding role in fragment-based drug design and covalent inhibitor development.